Cas no 26347-56-8 (1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester)
26347-56-8 structure
Product Name:1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
CAS No:26347-56-8
MF:C18H14O6
MW:326.300165653229
CID:238379
PubChem ID:1540369
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
- bis(furan-2-ylmethyl) benzene-1,4-dicarboxylate
- DTXSID50364240
- 26347-56-8
-
- Inchi: 1S/C18H14O6/c19-17(23-11-15-3-1-9-21-15)13-5-7-14(8-6-13)18(20)24-12-16-4-2-10-22-16/h1-10H,11-12H2
- InChI Key: CTVDHUAIUAABFD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)OCC2=CC=CO2)=CC=1)=O)CC1=CC=CO1
Computed Properties
- Exact Mass: 326.07902
- Monoisotopic Mass: 326.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.88
1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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